2-(Butylamino)-4-(naphthalen-2-ylamino)-4-oxobutanoic acid

• IUPAC Name: 2-(butylamino)-4-(naphthalen-2-ylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C18H22N2O3/c1-2-3-10-19-16(18(22)23)12-17(21)20-15-9-8-13-6-4-5-7-14(13)11-15/h4-9,11,16,19H,2-3,10,12H2,1H3,(H,20,21)(H,22,23)
• InChI Key: PRMZVWVYVFBOOB-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(CC(=O)NC1=CC2=CC=CC=C2C=C1)C(=O)O
• Molecular Formula: C18H22N2O3
• Molecular Weight: 314.4 g/mol

Description

2-(Butylamino)-4-(naphthalen-2-ylamino)-4-oxobutanoic acid, commonly known as BAN, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BAN is a derivative of the well-known anti-inflammatory drug, naproxen, and has been found to exhibit anti-inflammatory and analgesic properties.

Scientific Research Applications

Synthesis and Optical Properties for Disease Diagnosis

A study by Fa et al. (2015) focused on the synthesis of a fluorescent probe for β-amyloids, utilizing a compound with a similar structure to 2-(Butylamino)-4-(naphthalen-2-ylamino)-4-oxobutanoic acid. This probe demonstrated high binding affinities toward Aβ(1–40) aggregates, suggesting its utility in the molecular diagnosis of Alzheimer’s disease (Fa et al., 2015).

Fluorescence Derivatisation for Biological Assays

Frade et al. (2007) explored the coupling of a structurally similar compound with amino acids to create strongly fluorescent derivatives. These derivatives, upon condensation with specific reagents, revealed strong fluorescence suitable for biological assays, indicating the potential of such compounds in bioanalytical applications (Frade et al., 2007).

Investigation of Intramolecular Interactions

Ozeryanskii et al. (2008) analyzed the protonation and structural properties of naphthalene derivatives, including those structurally related to 2-(Butylamino)-4-(naphthalen-2-ylamino)-4-oxobutanoic acid. Their work provides insights into how such compounds' properties change with modifications, influencing their basicity and intramolecular hydrogen bonds (Ozeryanskii et al., 2008).

Antituberculosis Activity

Omel’kov et al. (2019) synthesized new compounds exhibiting high antituberculosis activity, indicating the potential pharmaceutical applications of naphthalene derivatives in treating infectious diseases (Omel’kov et al., 2019).

Enantioselective Fluorescence Sensing

Liu et al. (2008) reported on the synthesis of a compound used for enantioselective sensing of chiral amino alcohols, showcasing the importance of such compounds in developing sensitive, selective assays for chirality analysis (Liu et al., 2008).